18-Hydroxy Corticosterone-d8

Specification

• Molecular Formula: C₂₁H₂₂D₈O₅
• Molecular Weight: 370.51

Introduction

Chemical and Physical Properties

18-Hydroxy Corticosterone-d8 (C₂₁D₈H₂₂O₅) is the deuterated version of 18-hydroxycorticosterone, containing eight deuterium atoms strategically incorporated into its structure. The parent compound, 18-hydroxycorticosterone, is a naturally occurring steroid hormone that serves as an intermediate in aldosterone biosynthesis in the adrenal cortex.

Structural Characteristics

18-Hydroxy Corticosterone-d8 maintains the same core structure as its non-deuterated counterpart but with eight hydrogen atoms replaced by deuterium. This structural modification results in a compound that behaves virtually identically to the native hormone in chromatographic separation but can be distinguished by mass spectrometry due to the mass difference.

Physical Properties

The physical properties of 18-Hydroxy Corticosterone-d8 are summarized in Table 1:

Property	Value
Molecular Formula	C₂₁D₈H₂₂O₅
Molecular Weight	370.509 g/mol
Accurate Mass	370.26
Physical State	Solid (neat)
Shipping Temperature	Room Temperature
CAS Number	Not specifically assigned (parent compound: 561-65-9)

The deuterated compound retains similar chemical properties to the non-deuterated 18-hydroxycorticosterone, including solubility characteristics and reactivity, while providing the necessary mass shift for analytical differentiation.

Role in Analytical Chemistry

Internal Standard Applications

18-Hydroxy Corticosterone-d8 serves primarily as an internal standard in quantitative analysis of steroids, particularly in clinical and research settings. The incorporation of eight deuterium atoms ensures minimal isotopic overlap with the native compound while maintaining nearly identical chromatographic behavior.

Internal standards are essential for accurate quantification in LC-MS/MS methods as they:

• Compensate for matrix effects

• Account for extraction efficiency variations

• Normalize for instrument response fluctuations

• Enhance reproducibility and reliability of measurements

Applications in Biomedical Research

Primary Aldosteronism Diagnostics

18-Hydroxy Corticosterone-d8 plays a crucial role in the quantitative analysis of 18-hydroxycorticosterone (18-OHB), which serves as a key biomarker in the diagnosis of primary aldosteronism (PA) and its subtypes, particularly aldosterone-producing adenoma (APA) and bilateral adrenal hyperplasia (BAH).

Research has demonstrated that patients with PA display significantly higher levels of serum 18-OHB compared to those with essential hypertension (EH) and normal subjects. Furthermore, patients with APA show considerably higher 18-OHB levels than those with BAH, making accurate quantification of this biomarker essential for clinical differentiation.

The diagnostic utility of 18-OHB measurements is highlighted in Table 3:

Patient Group	18-OHB Levels	Clinical Significance
Normal subjects	Baseline	Reference range
Essential Hypertension (EH)	Slightly elevated	Used as comparison group
Bilateral Adrenal Hyperplasia (BAH)	Moderately elevated	Distinguishes from EH
Aldosterone-Producing Adenoma (APA)	Significantly elevated	Distinguishes from BAH

Saline load test (SLT) results further enhance diagnostic accuracy, with the 18-OHB/aldosterone ratio after SLT more than doubling in EH patients while remaining unchanged in APA patients.

Establishing accurate reference intervals for 18-hydroxycorticosterone is critical for clinical applications. A comprehensive LC-MS/MS assay developed for the simultaneous quantification of 18-OHB and related compounds established the following reference intervals:

For 18-hydroxycorticosterone (18-OHB): 90.5-1040.6 pg/ml (combined genders)

This method demonstrated excellent analytical performance with:

• Linearity range: 20 to 3000 pg/ml (r² = 0.997)

• Lower limit of quantification (LLOQ): 20 pg/ml

• Gender differences: Higher levels observed in females than males

• Age correlation: Significant influence of age on hormone levels

Comprehensive Steroid Assays

Multi-Analyte Methods

Modern analytical approaches increasingly utilize comprehensive panels that measure multiple steroids simultaneously, including 18-hydroxycorticosterone and related compounds. These methods often employ 18-Hydroxy Corticosterone-d8 or similar deuterated internal standards to ensure accurate quantification.

A notable example is the separation of 20 steroids based on their retention time, mass-to-charge ratio (m/z), and drift time, as shown in Table 4:

Compound	Calculated Mass [M + H]⁺	Measured Mass [M + H]⁺	RT (min)	DT (bins)
18-oxoF	377.196	377.197	10.9	56
18-OHF	379.212	379.213	11.1	57
18-OHB	363.217	363.217	14.4	55
Aldosterone	361.201	361.200	14.6	54
Cortisone	361.201	361.203	17.7	55
Cortisol	363.217	363.218	17.8	56
Corticosterone	347.222	347.223	22.3	54

These comprehensive methods allow for the simultaneous analysis of multiple steroids relevant to adrenal function and steroid metabolism disorders.

Method Validation and Performance

The analytical methods utilizing 18-Hydroxy Corticosterone-d8 and related internal standards typically undergo rigorous validation to ensure reliability. Key performance parameters include:

• Specificity: Ensuring no interference from structurally similar compounds

• Precision: Achieving low relative standard deviation (RSD) values

• Accuracy: Demonstrating high recovery rates, typically >90%

• Matrix effects: Minimizing ion suppression or enhancement

• Stability: Confirming analyte stability under various storage conditions

Supplier	Catalog Number	Product Format	Additional Information
LGC Standards	TRC-H824962-25MG	Neat	Synthetic Chemistry Reference Tool
Hexon Synth	HXT-99536	Not specified	Listed as "In stock"

Related deuterated corticosteroids commonly used as internal standards are also available from various suppliers, including deuterated versions of corticosterone, aldosterone, and cortisol.